Cas no 118374-59-7 (Cytidine, 5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI))

• Product Name: Cytidine, 5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI)
• CAS No: 118374-59-7
• MF: C₉H₁₆N₃O₁₃P₃S
• MW: 499.221923828125
• CID: 138941
• PubChem ID: 10217783
• Update Time: 2025-04-19

Cytidine, 5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• cytidine-5’-o-(1-thiotriphosphate),rp-isomer(rp-ctp-alpha-s),sodiumsalt
• Cytidine, 5'&reg
• CYTIDINE-5'-O-(1-THIOTRIPHOSPHATE), RP-ISOMER SODIUM SALT
• P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI)
• SP-CTP-ALPHA-S SODIUM SALT
• RP-CTP-ALPHA-S SODIUM SALT
• CYTIDINE-5'-O-(1-THIOTRIPHOSPHATE), SP-ISOMER SODIUM SALT
• [[(2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphinothioyl] phosphono hydrogen phosphate
• 118353-34-7
• Cytidine-5'-O-(1-thiotriphosphate)
• 118374-59-7
• CTPalphaS
• SCHEMBL755834
• CAS 118374-59-7
• Cytidine, 5'®P''-ester with thiotriphosphoricacid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH)), (R)- (9CI)

• Inchi： 1S/C9H16N3O13P3S/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(23-8)3-22-28(21,29)25-27(19,20)24-26(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,29)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-,28?/m1/s1
• InChI Key： MBIHBEVUNFGMSS-NOUWQNLYSA-N
• SMILES： S=P(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 586.88966
• Monoisotopic Mass: 498.96166974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 283Ų

Experimental Properties

• PSA: 264.67
• LogP: 0.65020